Cas no 60968-17-4 (Benz[a]anthracene,8,9-dihydro-)

• Product Name: Benz[a]anthracene,8,9-dihydro-
• CAS No: 60968-17-4
• MF: C₁₈H₁₄
• MW: 230.303764820099
• CID: 516663
• PubChem ID: 148927
• Update Time: 2025-04-19

Benz[a]anthracene,8,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,8,9-dihydro-
• Benz(a)anthracene, 8,9-dihydro-
• 8,9-dihydrobenzo[a]anthracene

• Inchi： 1S/C18H14/c1-2-7-15-12-18-16(11-14(15)6-1)10-9-13-5-3-4-8-17(13)18/h2-5,7-12H,1,6H2
• InChI Key： PSPKRGQSBJQZGE-UHFFFAOYSA-N
• SMILES： C12C=C3C=CC4C=CC=CC=4C3=CC=1C=CCC2

Computed Properties

• Exact Mass: 230.10962
• Monoisotopic Mass: 230.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.5

Experimental Properties

• Density: 1.164
• Boiling Point: 419.8°C at 760 mmHg
• Flash Point: 199.4°C
• Refractive Index: 1.722
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives